Cas no 1805372-12-6 (Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805372-12-6
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4864917
• Update Time: 2025-05-20

Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)4-6-3-7(12)8(5-13)16-10(6)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： OLBIQGNOQRUGLQ-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)N=C(C(F)F)C(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate, with the CAS number 1805372-12-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a chloromethyl group, and a difluoromethyl group. The acetate ester functionality further enhances its versatility in various chemical reactions and applications.

The pyridine ring serves as the central framework of this molecule, providing a platform for the attachment of various substituents. The bromine atom at position 3 introduces electron-withdrawing effects, which can influence the reactivity of the compound in synthetic transformations. Similarly, the chloromethyl group at position 2 adds a layer of complexity by introducing both electron-withdrawing and potential leaving group properties. The difluoromethyl group at position 6 further modulates the electronic environment of the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. For instance, the bromine atom can be replaced with other groups through nucleophilic substitution reactions, enabling the creation of diverse derivatives with varying pharmacological profiles.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The presence of fluorinated groups makes it an attractive candidate for use in fluoropolymers and other advanced materials. Recent advancements in polymer chemistry have demonstrated how such compounds can be incorporated into high-performance polymers, enhancing their thermal stability and chemical resistance.

The synthesis of Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, making large-scale production feasible.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to assess its impact on ecosystems. Studies suggest that under certain conditions, Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate undergoes microbial degradation, reducing its persistence in natural environments. This information is crucial for industries aiming to adopt more sustainable practices.

In conclusion, Ethyl 3-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate (CAS No: 1805372-12-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in drug development and materials science alike.